2-[4-(4-Chloro-2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: 2-[4-(4-chloro-2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C14H14ClN3O4/c1-8-5-10(11(22-2)6-9(8)15)18-4-3-17(7-12(16)19)13(20)14(18)21/h3-6H,7H2,1-2H3,(H2,16,19)
• InChI Key: ZIHVCAQSSTZNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)N2C=CN(C(=O)C2=O)CC(=O)N
• Molecular Formula: C14H14ClN3O4
• Molecular Weight: 323.73 g/mol

Description

2-[4-(4-Chloro-2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a synthetic compound that has been synthesized through various methods and has shown promising results in scientific research.

Scientific Research Applications

Environmental Toxicology and Remediation

Research on herbicides like 2,4-D highlights the environmental impact of chemical pollutants, including their toxicity and mutagenicity. Studies suggest a focus on molecular biology, especially gene expression, and the assessment of exposure in humans or other vertebrate bioindicators for future research (Zuanazzi, Ghisi, & Oliveira, 2020). Similarly, acetaminophen (ACT), a widely used analgesic, has been investigated for its presence in natural water environments and the challenges it poses for monitoring and treatment due to its transformation into various intermediates (Vo et al., 2019).

Pharmacology and Drug Safety

The metabolism and genetic differences in the metabolism of paracetamol (acetaminophen) highlight the complexity of drug interactions within the human body and the importance of pharmacogenetics in understanding susceptibility to toxicity (Zhao & Pickering, 2011). This research area aligns with the detailed understanding of chemical compounds at the molecular level, potentially relevant to studying the specific compound .

Advanced Oxidation Processes

The study on the degradation of acetaminophen by advanced oxidation processes demonstrates the ongoing efforts to manage and mitigate the environmental impact of pharmaceutical pollutants. This research provides insights into the pathways, by-products, and biotoxicity of degradation processes, relevant for environmental protection and remediation efforts (Qutob et al., 2022).